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Compound of Interest

Compound Name: Dacinostat

Cat. No.: B1684143 Get Quote

Dacinostat Technical Support Center
Welcome to the technical support resource for Dacinostat (also known as LAQ824 or NVP-

LAQ824). This guide is designed for researchers, scientists, and drug development

professionals to provide troubleshooting assistance and detailed protocols for the effective

experimental use of Dacinostat, with a primary focus on overcoming solubility challenges.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: My Dacinostat is not dissolving properly. What am I doing wrong?

A: Dacinostat has very limited solubility in aqueous solutions like water and ethanol, where it is

considered insoluble[1][2]. The recommended primary solvent is Dimethyl Sulfoxide (DMSO)[1]

[2][3]. For best results, use fresh, anhydrous DMSO, as moisture can significantly reduce

solubility[1]. If you still experience issues, gentle warming to 37°C or brief sonication can help

facilitate dissolution[3][4].

Q2: I dissolved Dacinostat in DMSO, but it precipitated when I added it to my cell culture

medium. How can I prevent this?

A: This phenomenon, often called "solvent shock," is common when a concentrated organic

stock solution is diluted into an aqueous buffer or medium[5][6]. The DMSO concentration
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drops sharply, and the compound crashes out of solution. Here are several strategies to avoid

this:

Lower Stock Concentration: Prepare a less concentrated DMSO stock solution.

Step-wise Dilution: Add the DMSO stock to the pre-warmed (37°C) culture medium drop-by-

drop while gently swirling or vortexing the medium[6]. This helps disperse the compound

more evenly and avoids localized high concentrations.

Final Solvent Concentration: Ensure the final DMSO concentration in your culture medium is

as low as possible, ideally ≤ 0.1% and not exceeding 0.5%, to avoid cellular toxicity.

Check Media Components: In rare cases, components in complex media can interact with

the compound. If precipitation persists, test the solubility in a simpler basal medium[6][7].

Q3: What is the maximum solubility of Dacinostat in different solvents?

A: The solubility of Dacinostat can vary slightly between suppliers and batches. However, the

general solubility data is summarized in the table below. Always refer to the manufacturer's

product data sheet for the most accurate information for your specific lot.

Q4: How should I prepare Dacinostat for in vivo animal studies?

A: Dacinostat is insoluble in water, so a co-solvent formulation is required for in vivo

administration. A common approach involves first dissolving the compound in DMSO and then

diluting it with other vehicles like PEG300, Tween-80, or corn oil. It is highly recommended to

prepare these formulations fresh on the day of use[8]. Detailed protocols are provided in the

"Experimental Protocols" section below.

Q5: How should I store my Dacinostat stock solution?

A: Dacinostat powder should be stored at -20°C for long-term stability (up to 3 years)[4]. Once

dissolved in DMSO, the stock solution should be aliquoted to avoid repeated freeze-thaw

cycles and stored at -80°C (stable for up to 2 years) or -20°C (stable for up to 1 year)[4][8]. Do

not store aqueous dilutions for more than a day[2].
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The following table summarizes the quantitative solubility data for Dacinostat in commonly

used laboratory solvents.

Solvent
Concentration
(mg/mL)

Concentration
(mM)

Notes

DMSO ≥ 17.45 - 76 ≥ 46.0 - 200.28

The most effective

solvent. Use fresh,

anhydrous DMSO.

Sonication may be

required[1][2][3][4].

Water Insoluble Insoluble
Not a suitable

solvent[1][2].

Ethanol Insoluble Insoluble
Not a suitable

solvent[1][2].

In Vivo Formulation 1 ≥ 2.5 ≥ 6.59

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline[8][9].

In Vivo Formulation 2 ≥ 2.5 ≥ 6.59
10% DMSO, 90%

Corn Oil[9].

Experimental Protocols
Protocol 1: Preparation of Dacinostat Stock Solution for
In Vitro Use
This protocol describes the preparation of a 10 mM Dacinostat stock solution in DMSO.

Preparation: Allow the Dacinostat powder vial and a bottle of fresh, anhydrous DMSO to

come to room temperature before opening to prevent moisture condensation.

Calculation: Dacinostat has a molecular weight of 379.46 g/mol [10]. To make a 10 mM

stock solution, you will dissolve 3.79 mg of Dacinostat in 1 mL of DMSO. Adjust quantities

as needed.
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Dissolution: Add the calculated volume of DMSO to the vial of Dacinostat powder.

Mixing: Vortex the vial thoroughly. If the compound does not fully dissolve, you may warm the

solution briefly at 37°C or place it in an ultrasonic bath for a few minutes[3].

Storage: Once a clear solution is obtained, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes. Store at -20°C or -80°C[8].

Protocol 2: Preparation of Dacinostat Formulation for In
Vivo Use (Co-Solvent Method)
This protocol provides a common method for preparing Dacinostat for intravenous (i.v.) or

intraperitoneal (i.p.) injection in animal models[8][9].

Vehicle Preparation: The final vehicle will consist of 10% DMSO, 40% PEG300, 5% Tween-

80, and 45% saline, by volume.

Initial Dissolution: Prepare a concentrated stock of Dacinostat in DMSO (e.g., 25 mg/mL).

Calculate the required amount of Dacinostat based on the desired final concentration (e.g.,

2.5 mg/mL) and total volume. Dissolve the calculated weight of Dacinostat in the volume of

DMSO corresponding to 10% of your final total volume. Ensure it is fully dissolved.

Co-Solvent Addition (Sequential): a. Add the PEG300 (40% of the final volume) to the DMSO

solution and mix thoroughly until the solution is clear. b. Add the Tween-80 (5% of the final

volume) and mix again until clear. c. Finally, add the saline (45% of the final volume) and mix

to create the final formulation.

Administration: The resulting solution should be clear. Use this formulation immediately after

preparation[1][8]. If any precipitation or phase separation occurs, gentle heating or sonication

may be used to aid dissolution[8].
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Step 1: Primary Dissolution

Step 2: Application-Specific Preparation

Step 3: Final Dilution
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Dilute for cell culture
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Use for formulation
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Cell Culture Media

Co-solvent Vehicle
(PEG300, Tween-80, Saline)

Final Working Solution
(e.g., ≤ 0.1% DMSO)

Add stock drop-wise
while swirling

Final Injectable Formulation
(Use Immediately)

Add DMSO stock to
co-solvents sequentially
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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